Cas no 177420-11-0 (Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-(2-phenyldiazenyl)-)

• Product Name: Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-(2-phenyldiazenyl)-
• CAS No: 177420-11-0
• MF: C₂₀H₁₂N₆O₃
• MW: 384.347682952881
• CID: 112606
• PubChem ID: 15247769
• Update Time: 2025-04-18

Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-(2-phenyldiazenyl)-
• Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione, 2-amino-3-(phenylazo)- (9CI)
• 177420-11-0
• (13E)-14-Amino-13-(phenylhydrazinylidene)-11,15,16-triazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),3,5,7,11,14-hexaene-2,9,17-trione

• Inchi： 1S/C20H12N6O3/c21-18-15(24-23-10-6-2-1-3-7-10)19-22-14-13(20(29)26(19)25-18)16(27)11-8-4-5-9-12(11)17(14)28/h1-9,23H,(H2,21,25)/b24-15+
• InChI Key： ZIECMZDLBRIVGL-BUVRLJJBSA-N
• SMILES： O=C1C2C(C3C=CC=CC=3C(C=2N=C2/C(/C(N)=NN21)=N/NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 384.09726
• Monoisotopic Mass: 384.09708827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 131.8